molecular formula C8H16F2N2 B14765328 3-(3,3-difluoropyrrolidin-1-yl)-N-methylpropan-1-amine

3-(3,3-difluoropyrrolidin-1-yl)-N-methylpropan-1-amine

Cat. No.: B14765328
M. Wt: 178.22 g/mol
InChI Key: SCPYDXJISBXXDW-UHFFFAOYSA-N
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Description

3-(3,3-Difluoropyrrolidin-1-yl)-N-methylpropan-1-amine is an organic compound that features a pyrrolidine ring substituted with two fluorine atoms and an amine group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3,3-difluoropyrrolidin-1-yl)-N-methylpropan-1-amine typically involves the reaction of 3,3-difluoropyrrolidine with N-methylpropan-1-amine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through distillation or recrystallization to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

3-(3,3-Difluoropyrrolidin-1-yl)-N-methylpropan-1-amine can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding oxides.

    Reduction: Reduction reactions can convert it into different amine derivatives.

    Substitution: The fluorine atoms can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperatures and pressures to ensure the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of derivatives with different functional groups.

Scientific Research Applications

3-(3,3-Difluoropyrrolidin-1-yl)-N-methylpropan-1-amine has several scientific research applications:

    Chemistry: It is used as a building block in the synthesis of more complex molecules.

    Biology: The compound is studied for its potential biological activities and interactions with biological systems.

    Medicine: It is investigated for its potential therapeutic effects and as a precursor in drug development.

    Industry: The compound may be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(3,3-difluoropyrrolidin-1-yl)-N-methylpropan-1-amine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, altering their activity and leading to various biological effects. The exact mechanism depends on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

  • 3-(3,3-Difluoropyrrolidin-1-yl)-N,N-dimethyl-4-oxo-2-(trans-4-[1,2,4]triazolo[1,5-a]pyridin-6-yl)butanamide
  • 2-(4-{(3S,5S)-5-[(3,3-difluoropyrrolidin-1-yl)carbonyl]pyrrolidin-3-yl}piperazin-1-yl)pyrimidine

Uniqueness

3-(3,3-Difluoropyrrolidin-1-yl)-N-methylpropan-1-amine is unique due to its specific substitution pattern and the presence of both fluorine atoms and an amine group. This combination of features imparts distinct chemical and biological properties, making it valuable for various research and industrial applications.

Properties

Molecular Formula

C8H16F2N2

Molecular Weight

178.22 g/mol

IUPAC Name

3-(3,3-difluoropyrrolidin-1-yl)-N-methylpropan-1-amine

InChI

InChI=1S/C8H16F2N2/c1-11-4-2-5-12-6-3-8(9,10)7-12/h11H,2-7H2,1H3

InChI Key

SCPYDXJISBXXDW-UHFFFAOYSA-N

Canonical SMILES

CNCCCN1CCC(C1)(F)F

Origin of Product

United States

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